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Compound of Interest

Compound Name: Isobutyl cyanoacetate

Cat. No.: B082499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for isobutyl
cyanoacetate, a key reagent in various chemical syntheses. Adherence to these guidelines is

crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
Understanding the physical and chemical properties of a substance is the first step in safe

handling. Isobutyl cyanoacetate is a colorless to almost colorless, transparent liquid.[1][2] Key

quantitative data are summarized below.
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Property Value Source

CAS Number 13361-31-4 [1][2][3]

EC Number 236-422-9 [1][2]

Molecular Formula C7H11NO2 [1][3]

Molecular Weight 141.17 g/mol [1][3]

Physical State Colorless transparent liquid [1]

Boiling Point 223°C (lit.) [1]

Melting Point -26°C (lit.) [1]

Flash Point 107°C (lit.) [1]

Specific Gravity 0.993 - 1.00 [1][3]

Vapor Pressure 0.304 mmHg at 25°C [1]

Water Solubility Immiscible [1]

Refractive Index 1.42 [3]

Hazard Identification and Toxicity
Isobutyl cyanoacetate is classified as a hazardous substance. It is crucial to understand its

potential health effects to implement appropriate safety measures.

Hazard Statements:

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]
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P264: Wash skin thoroughly after handling.[1][4]

P271: Use only outdoors or in a well-ventilated area.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][4]

Hazard Description GHS Classification

Eye Irritation
Causes serious eye irritation.

[4]
Eye Irrit. 2A[5]

Skin Irritation Causes skin irritation.[4] Skin Irrit. 2

Respiratory Irritation
May cause respiratory

irritation.[4]
STOT SE 3

Acute Toxicity (Oral)

No data available for isobutyl

cyanoacetate. For the analog

isobutyl acetate, the oral LD50

in rabbits is 4.763 g/kg and

>15 g/kg in rats.[6]

Data not available

Acute Toxicity (Dermal)

No data available for isobutyl

cyanoacetate. For the analog

isobutyl acetate, the dermal

LD50 in rabbits is >5 g/kg to

>17.4 g/kg.[6]

Data not available

Acute Toxicity (Inhalation)

No data available for isobutyl

cyanoacetate. For the analog

isobutyl acetate, the LCLo in

rats is 8000 ppm over 4 hours.

[6][7]

Data not available

Experimental Protocols: Emergency Procedures
Detailed methodologies for emergency response are critical for mitigating exposure and injury.

3.1 First Aid Measures
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The following protocols should be followed immediately upon exposure.

General Advice: In all cases of doubt, or when symptoms persist, seek medical advice.[8]

Show the safety data sheet to the doctor in attendance.[9]

If Inhaled:

Remove the victim to fresh air immediately.[1][4][10][11][12]

If breathing is difficult, give oxygen.[1][4][10][11]

If the victim is not breathing, give artificial respiration.[1][4][11] Do not use mouth-to-mouth

resuscitation if the chemical was ingested or inhaled.[1][4]

Seek immediate medical attention.[1][4][10][11]

In Case of Skin Contact:

Immediately take off all contaminated clothing.[1][4][8][9]

Wash the affected area with plenty of soap and water for at least 15 minutes.[1][4][8][10]

[12]

If skin irritation occurs, get medical advice/attention.[1][2]

Wash contaminated clothing before reuse.[1][2][10]

In Case of Eye Contact:

Rinse cautiously with water for at least 15 minutes.[1][4][10][12]

Remove contact lenses, if present and easy to do. Continue rinsing.[1][4][12]

Seek immediate medical attention.[1][10]

If Swallowed:

Rinse mouth with water.[1][8][10] Do not induce vomiting.[1][10]
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Never give anything by mouth to an unconscious person.[1][10]

Call a doctor or Poison Control Center immediately.[1]

3.2 Firefighting Measures

Isobutyl cyanoacetate is a combustible liquid.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Unsuitable Extinguishing Media: Avoid using a solid water stream as it may scatter and

spread the fire.

Specific Hazards Arising from the Chemical: During a fire, irritating and highly toxic gases

may be generated by thermal decomposition or combustion, including carbon monoxide and

carbon dioxide.[10][11][13] Vapors may be heavier than air and can travel to a source of

ignition and flash back.[10][11][13][14]

Protective Equipment and Precautions for Firefighters:

Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH

(approved or equivalent), and full protective gear.[1][10][11]

Use water spray to keep fire-exposed containers cool.[10][15]

Move undamaged containers from the fire area if it can be done safely.[14][16]

3.3 Accidental Release Measures

Prompt and appropriate action is necessary to control spills.

Personal Precautions:

Evacuate personnel to a safe area.[4]

Eliminate all ignition sources (no smoking, flares, sparks, or flames).[15][16][17][18]

Ensure adequate ventilation.[1][4]
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Avoid breathing vapors, mist, or gas.[1][4] Avoid contact with skin and eyes.[1][4]

Wear appropriate personal protective equipment (PPE), including chemical-impermeable

gloves, safety goggles, and a respirator if ventilation is inadequate.[1][4][17]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[1][17]

Do not let the product enter drains, sewers, or waterways.[9][17][18]

Methods for Containment and Cleaning Up:

Absorb the spill with inert material (e.g., sand, vermiculite, or earth).[10][11][14][16]

Use clean, non-sparking tools to collect the absorbed material.[14][16]

Place the material into a suitable, labeled container for disposal.[10][11][14][16]

Clean the affected area thoroughly.[9]

Visualized Workflows and Pathways
The following diagrams illustrate key safety and handling procedures.
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Handling and Storage

Receive Chemical

Store in a cool, dry, well-ventilated area

Handle in a well-ventilated area or under a fume hood

Wear appropriate PPE:
- Safety goggles

- Chemical-resistant gloves
- Lab coat

Ground/bond container and receiving equipment

Close container tightly after use

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow.
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Exposure Occurs

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
Provide oxygen if needed.

Remove contaminated clothing.
Wash skin with soap and water.

Rinse eyes with water for 15 mins.
Remove contact lenses.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First Aid Decision Pathway.
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Spill Detected

Evacuate non-essential personnel

Ensure adequate ventilation

Remove all ignition sources

Wear appropriate PPE
(gloves, goggles, respirator)

Contain spill with inert absorbent material

Collect absorbed material with non-sparking tools

Place in a sealed container for disposal

Decontaminate spill area

Click to download full resolution via product page

Caption: Emergency Spill Response Procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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